Cas no 119301-02-9 (Octanediimidamide)

• Product Name: Octanediimidamide
• CAS No: 119301-02-9
• MF: C₈H₁₈N₄
• MW: 170.255321025848
• CID: 132161
• PubChem ID: 4386521
• Update Time: 2025-04-19

Octanediimidamide Chemical and Physical Properties

Names and Identifiers

• Octanediimidamide
• 1,6-DIAMIDINOHEXANE
• Octandiamidin
• octanediamidine
• Suberamidine(6CI)
• Suberinsaeureamidin
• AKOS006295192
• CHEMBL105668
• 1,7-diimino-1,7-octanediamine
• 119301-02-9
• DTXSID60402723
• BDBM50032477
• SCHEMBL23668354
• D33122

• Inchi： 1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
• InChI Key： BVHMSBKWWMXRLG-UHFFFAOYSA-N
• SMILES： NC(CCCCCCC(=N)N)=N

Computed Properties

• Exact Mass: 170.15300
• Monoisotopic Mass: 170.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.74000
• LogP: 2.79900